Cas no 2228256-14-0 (3-amino-2-(2-fluoro-6-nitrophenyl)propan-1-ol)

• Product Name: 3-amino-2-(2-fluoro-6-nitrophenyl)propan-1-ol
• CAS No: 2228256-14-0
• MF: C₉H₁₁FN₂O₃
• MW: 214.193645715714
• CID: 5860683
• PubChem ID: 165783215
• Update Time: 2025-06-25

3-amino-2-(2-fluoro-6-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-fluoro-6-nitrophenyl)propan-1-ol
• 2228256-14-0
• EN300-1825243

• Inchi： 1S/C9H11FN2O3/c10-7-2-1-3-8(12(14)15)9(7)6(4-11)5-13/h1-3,6,13H,4-5,11H2
• InChI Key： JNEHURXRZXFAGM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(CO)CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.07537038g/mol
• Monoisotopic Mass: 214.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-amino-2-(2-fluoro-6-nitrophenyl)propan-1-ol

3-Amino-2-(2-Fluoro-6-Nitrophenyl)Propan-1-Ol: A Comprehensive Overview

3-Amino-2-(2-fluoro-6-nitrophenyl)propan-1-ol, also known by its CAS number NO2228256-14-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses.

The molecular structure of 3-amino-2-(2-fluoro-6-nitrophenyl)propan-1-ol consists of a propanol backbone with an amino group at the 3-position and a substituted phenyl group at the 2-position. The phenyl ring is further substituted with a fluoro group at the 2-position and a nitro group at the 6-position, which imparts unique electronic and steric properties to the molecule. These substituents play a crucial role in determining the compound's reactivity, solubility, and biological activity.

Recent studies have highlighted the importance of 3-amino-2-(2-fluoro-6-nitrophenyl)propan-1-ol in the development of novel therapeutic agents. The amino group and hydroxyl group present in the molecule make it amenable to various chemical modifications, enabling the creation of derivatives with enhanced pharmacokinetic profiles. For instance, researchers have explored the use of this compound as a building block for designing inhibitors of key enzymes involved in cancer progression.

In addition to its role in drug discovery, NO2228256-14-0 has been investigated for its potential in materials science. The presence of electron-withdrawing groups like nitro and fluoro on the aromatic ring enhances the molecule's ability to participate in π-interactions, making it a candidate for applications in supramolecular chemistry and nanotechnology.

The synthesis of 3-amino-2-(2-fluoro-6-nitrophenyl)propan-1-ol typically involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have facilitated more efficient syntheses, reducing production costs and environmental impact.

In terms of biological activity, NO2228256-14-0 has shown promising results in preclinical studies as an anti-inflammatory agent. Its ability to modulate key inflammatory pathways suggests potential utility in treating conditions such as arthritis and neurodegenerative diseases.

The compound's stability under various storage conditions has also been thoroughly examined, with findings indicating that it remains stable under normal laboratory conditions when stored away from light and moisture.

In conclusion, 3-amino-2-(2-fluoro-6-nitrophenyl)propan-1-ol, or CAS number NO2285677979, represents a versatile molecule with diverse applications across multiple scientific disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a valuable tool in modern chemistry.